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Propylene Glycol: A Safer Alternative in the
World of Glycols
A detailed comparison of the toxicological profiles of propylene glycol, ethylene glycol, and

diethylene glycol for researchers, scientists, and drug development professionals.

In the realm of glycols, a class of organic compounds widely utilized in pharmaceuticals,

cosmetics, and various industrial applications, a critical examination of their toxicological

profiles is paramount for ensuring human and environmental safety. This guide provides a

comprehensive comparison of propylene glycol (PG) with two other common glycols, ethylene

glycol (EG) and diethylene glycol (DEG), underscoring the significantly lower toxicity of

propylene glycol. The data presented herein is supported by established experimental

protocols and metabolic pathway analysis.

Executive Summary: The Low Toxicity Profile of
Propylene Glycol
Propylene glycol is distinguished from other glycols by its remarkably low toxicity. This is

primarily attributed to its metabolic pathway, which breaks it down into naturally occurring, non-

toxic substances within the human body. In stark contrast, ethylene glycol and diethylene glycol

are metabolized into toxic compounds that can lead to severe health consequences, including

metabolic acidosis and kidney failure. This fundamental difference in metabolism is reflected in

the significantly higher lethal dose 50 (LD50) values for propylene glycol across various
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species and routes of exposure, establishing it as a safer alternative for a wide range of

applications.

Comparative Acute Toxicity Data
The following tables summarize the acute toxicity of propylene glycol, ethylene glycol, and

diethylene glycol, as determined by LD50 values. A higher LD50 value indicates lower acute

toxicity.

Table 1: Oral LD50 Values (mg/kg)

Species Propylene Glycol Ethylene Glycol Diethylene Glycol

Rat 20,000 - 34,000 4,700 - 7,500 12,565 - 28,300

Mouse 22,000 - 32,000 5,500 - 15,490 13,300 - 26,500

Rabbit 18,500 5,000 - 8,000 2,000 - 10,000

Guinea Pig 18,000 - 20,000 6,610 - 8,400 7,800 - 14,000

Table 2: Dermal LD50 Values (mg/kg)

Species Propylene Glycol Ethylene Glycol Diethylene Glycol

Rabbit 20,800 > 3,500 - 10,000 11,890 - 13,300

Table 3: Inhalation LC50 Values (mg/L for 8 hours)

Species Propylene Glycol Ethylene Glycol Diethylene Glycol

Rat > 317,040 (as vapor) > 200 (as aerosol) > 4,600 (as aerosol)

Understanding the Metabolic Divide
The significant difference in toxicity between
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To cite this document: BenchChem. [Validation of propylene glycol's low toxicity in
comparison to other glycols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7767615#validation-of-propylene-glycol-s-low-
toxicity-in-comparison-to-other-glycols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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